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Abstract

This technical guide provides a comprehensive overview of dipentyltin dichloride
(C10H22CI2Sn), a member of the diorganotin dihalide family. Acknowledging the limited volume
of publicly available experimental data for this specific homolog, this document leverages well-
documented data from its close analog, dibutyltin dichloride (DBTC), to project its
physicochemical properties, reactivity, toxicological profile, and potential applications. This
guide is intended for researchers, chemists, and drug development professionals, offering a
structured understanding of this class of organotin compounds, grounded in established
chemical principles and supported by authoritative references.

Introduction to Diorganotin Dichlorides

Organotin compounds, characterized by the presence of at least one tin-carbon bond, have a
rich history in industrial and academic chemistry since Edward Frankland's first synthesis of
diethyltin diiodide in 1849[1]. Within this broad class, diorganotin dihalides, with the general
formula R2SnXz, represent a cornerstone of organotin chemistry. These compounds are not
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only crucial synthetic intermediates but also find direct application as catalysts and
stabilizers[1].

Dipentyltin dichloride, the subject of this guide, belongs to this important subclass. While
specific research on the dipentyl derivative is sparse, the principles governing its chemistry can
be reliably inferred from extensive studies on homologs with shorter alkyl chains, particularly
dibutyltin dichloride (DBTC). DBTC is a high-volume industrial chemical used extensively as a
heat stabilizer for polyvinyl chloride (PVC), a catalyst in the production of polyurethanes and
silicones, and as a versatile chemical intermediate[1][2][3]. This guide will, therefore, use DBTC
as a primary model to build a predictive but scientifically rigorous profile of dipentyltin
dichloride.

Chemical Structure and Identity

The fundamental identity of dipentyltin dichloride is established by its molecular structure,
which features a central tin (Sn) atom covalently bonded to two n-pentyl chains and two
chlorine atoms.

o |[UPAC Name: dichloro(dipentyl)stannane
o CAS Number: 3446-93-5

e Molecular Formula: C10H22Cl2Sn

e Canonical SMILES: CCCCC(CHCI

The molecule adopts a tetrahedral geometry around the tin atom, as is typical for
tetraorganotin(lV) compounds[1].

Caption: Chemical structure of dipentyltin dichloride.

Physicochemical Properties

Direct experimental data for dipentyltin dichloride is not readily available in the literature.
However, by examining the properties of its lower homolog, dibutyltin dichloride, we can
establish a reliable set of expected characteristics. The addition of a methylene group (CH2) to
each alkyl chain is expected to increase the molecular weight, boiling point, and hydrophobicity.
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Table 1: Comparison of Physicochemical Properties

Dibutyltin Dichloride

Dipentyltin Dichloride

Property .
(DBTC) (Predicted)
CAS Number 683-18-1[4] 3446-93-5
Molecular Weight 303.84 g/mol [4] 331.90 g/mol
) ) ) White to yellowish solid, likely
White to yellowish crystalline ) ) )
Appearance ] with a lower melting point than
solid/mass[3][5]
DBTC.
_ _ Expected to be slightly lower or
Melting Point 37-43 °C[4] ) o
in a similar range.
- ) Expected to be higher due to
Boiling Point 135 °C @ 10 mmHg[3] ) ]
increased molecular weight.
Soluble in organic solvents Expected to have similar or
N (benzene, ether, alcohols); greater solubility in organic
Solubility ) ) ] o
sparingly soluble in water, with  solvents and lower solubility in
hydrolysis in hot water[3][5]. water.
Moisture sensitive; reacts with Expected to be similarly
Stability water or steam to produce moisture sensitive and prone

heat and toxic fumes[3].

to hydrolysis.

Synthesis and Reactivity
General Synthesis Pathway

Diorganotin dichlorides are typically synthesized via a redistribution reaction, also known as a

Kocheshkov comproportionation reaction. The most common industrial method involves

reacting a tetraalkyltin (R4Sn) compound with tin(IV) chloride (SnCls). The stoichiometry of the

reaction determines the primary product.

For dipentyltin dichloride, the synthesis would proceed as follows:

2 (CsH11)aSn + SnCla - 3 (CsH11)2SnCl2
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This reaction is often catalyzed to ensure high yield and purity.

Reactants
Tetrapentyltin Tin(1V) Chloride
((CsH11)aSn) (SnCla)
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/
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Caption: General synthesis scheme for diorganotin dichlorides.

Key Reactivity

o Hydrolysis: Like other diorganotin dihalides, dipentyltin dichloride is susceptible to

hydrolysis. In the presence of water, it will hydrolyze to form various tin oxide and hydroxide

species. This reactivity is critical to its function in some catalytic applications but also

underscores the need for handling under dry conditions[5].

o Lewis Acidity: The tin center in R2SnCl2 compounds is a Lewis acid, allowing it to form

adducts with Lewis bases. This property is fundamental to its catalytic activity, particularly in

esterification and polyurethane formation, where it coordinates with oxygen or nitrogen

atoms to activate substrates[1][2][3].

Applications (Inferred from Analogs)
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Based on the established uses of dibutyltin dichloride, the primary applications for dipentyltin
dichloride would likely fall into two major categories: polymer stabilization and catalysis. The
longer alkyl chains of the pentyl group may offer nuanced advantages, such as improved
solubility in certain organic media or altered compatibility with polymer matrices.

e PVC Heat Stabilization: Diorganotin compounds are essential for preventing the thermal
degradation of PVC during processing. They function by scavenging hydrogen chloride (HCI)
released from the polymer backbone and by substituting labile chlorine atoms on the
polymer chain, thereby preventing discoloration and embrittliement[1].

o Catalysis:

o Polyurethane Production: Diorganotin compounds catalyze the reaction between
isocyanates and polyols to form polyurethanes[1].

o Silicone Curing: They are used as catalysts for room-temperature-vulcanizing (RTV)
silicones, facilitating the cross-linking reactions that cure the material[1].

o Esterification: Their Lewis acidic nature makes them effective catalysts for esterification
and transesterification reactions[2][3].

Toxicology and Safe Handling Protocols

Expertise Insight: The toxicology of organotin compounds is highly dependent on the number
and length of the alkyl chains. Toxicity generally peaks for tri-substituted compounds (R3zSnX),
but di-substituted compounds like dibutyltin dichloride are also highly toxic. A key mechanism of
toxicity for DBTC is potent immunotoxicity, specifically targeting the thymus and causing
lymphocyte depletion[2][4]. It is imperative to assume that dipentyltin dichloride shares this
hazardous profile.

Summary of Hazards (based on DBTC)

o Acute Toxicity: Toxic if swallowed and may be fatal if inhaled[4]. Harmful in contact with skin.

o Corrosivity: Causes severe skin burns and serious eye damage. Contact can lead to irritation
and inflammation, which may have a delayed onset of 1-8 hours[2][6].
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» Systemic Effects: Causes damage to organs, particularly the immune system (thymus)[2][4].
e Reproductive Toxicity: Suspected of damaging fertility or the unborn child[4].

e Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

Experimental Protocol: Safe Handling of Dipentyltin
Dichloride

This protocol is a self-validating system designed to minimize exposure risk at every step.
1. Engineering Controls & Personal Protective Equipment (PPE)

o 1.1 Justification: Due to high inhalation and dermal toxicity, primary containment is
mandatory. Standard lab PPE is insufficient.

e 1.2 Procedure:

 All handling of solid or concentrated solutions must occur within a certified chemical fume
hood or a glovebox.

o Wear a lab coat, chemical-resistant gloves (nitrile is acceptable for incidental contact, but
laminate gloves are preferred for extended handling), and chemical safety goggles.

» Aface shield must be worn over safety goggles when handling larger quantities (>10g) or
when there is a splash risk.

e Ensure an eyewash station and safety shower are immediately accessible and tested
weekly.

2. Weighing and Solution Preparation

o 2.1 Justification: The solid can be a fine powder, posing an inhalation risk. The compound is
moisture-sensitive.

e 2.2 Procedure:

e Conduct all weighing inside the fume hood.

o Use a container that can be securely sealed immediately after weighing.

e When preparing solutions, add the solid dipentyltin dichloride slowly to the solvent (e.g.,
anhydrous toluene) to control any potential exothermic reaction.

o Work under an inert atmosphere (e.g., nitrogen or argon) if subsequent reactions are
sensitive to moisture.

3. Waste Disposal
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3.1 Justification: Environmental toxicity necessitates controlled disposal. Mixing with

incompatible waste streams can generate toxic gas.

e 3.2 Procedure:

o Collect all solid and liquid waste containing dipentyltin dichloride in a dedicated, clearly
labeled, sealed hazardous waste container.

» Do not mix with agqueous or protic waste.

o Contaminated materials (gloves, weigh boats, paper towels) must be double-bagged and
placed in the solid hazardous waste container.

» Consult your institution's environmental health and safety (EHS) office for final disposal

procedures.

4. Emergency Procedures

e 4.1 Justification: Immediate and correct response is critical to mitigate injury from exposure.

e 4.2 Procedure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

e Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open.
Seek immediate medical attention.

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Potential Relevance in Drug Development

While the primary applications of diorganotin dichlorides are industrial, there is a body of
research exploring the therapeutic potential of organotin compounds, including as anti-tumor
agents[7]. The biological activity is often derived from the interaction of the organotin moiety
with cellular components. Research has shown that the cytotoxicity of diorganotin compounds
can be influenced by the length of the alkyl substituent group([7].

However, the high intrinsic toxicity of simple dialkyltin dichlorides, particularly their
immunotoxicity and general organ damage, presents a formidable barrier to their direct use as
therapeutic agents[2][4][8][9]. Their value in the pharmaceutical sector is more likely to be as
catalysts or reagents in the synthesis of more complex active pharmaceutical ingredients,
where they are completely removed in downstream processing.
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Conclusion

Dipentyltin dichloride is a member of the industrially significant diorganotin dichloride family.
While specific experimental data remains scarce, a robust and reliable profile can be
constructed by analogy to dibutyltin dichloride. It is predicted to be a moisture-sensitive solid
with solubility in common organic solvents, functioning effectively as a PVC stabilizer and a
catalyst for polymerization and esterification. Critically, it must be regarded as a highly
hazardous material, with significant acute toxicity, corrosivity, and potent, targeted
immunotoxicity. All handling must be performed with stringent engineering controls and
appropriate PPE. Future research is needed to isolate and characterize dipentyltin dichloride
to validate these predictions and explore any unique properties conferred by its longer alkyl
chains.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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